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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

multifaceted properties of Tefzel® ETFE (ethylene tetrafluoroethylene). The information is

curated for researchers, scientists, and professionals in drug development who require a

thorough understanding of this high-performance fluoropolymer for advanced applications. All

quantitative data is presented in structured tables for ease of comparison, and relevant

experimental methodologies are detailed.

Chemical Structure
Tefzel® ETFE is a semi-crystalline, melt-processable fluoropolymer. It is a copolymer primarily

composed of ethylene and tetrafluoroethylene monomers.[1][2] The polymer chain consists of

alternating sequences of these two monomers, resulting in a partially fluorinated structure.[3]

This unique composition imparts a combination of desirable properties, including high

mechanical strength, excellent chemical resistance, and a wide service temperature range.[4]

[5] The chemical formula for the repeating unit of ETFE is (C₂H₄-C₂F₄)n.

The presence of fluorine atoms provides exceptional resistance to a wide range of chemicals

and solvents, while the ethylene component contributes to its mechanical toughness and

processability.[1] The crystallinity of ETFE typically ranges from 40% to 60%, which influences

its mechanical and thermal properties.[3]

A diagram illustrating the monomer units and the resulting polymer chain of ETFE.
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Physical and Mechanical Properties
Tefzel® ETFE exhibits a robust profile of physical and mechanical properties, making it a

material of choice for demanding applications. It is known for its high impact strength,

toughness, and abrasion resistance.[5] The following tables summarize key quantitative data

for various grades of Tefzel® ETFE.

Table 1: Physical Properties of Tefzel® ETFE

Property Test Method Typical Value

Density ASTM D792 1.7 g/cm³[3]

Water Absorption (24 hrs) ASTM D570 < 0.01 %[3]

Flammability Rating UL94 V-0[3]

Table 2: Mechanical Properties of Tefzel® ETFE

Property Test Method Typical Value

Tensile Strength ASTM D638 6,100 psi (42.1 MPa)[3][6]

Tensile Elongation at Break ASTM D638 300 %[3][7]

Flexural Modulus ASTM D790 145,000 psi (1.0 GPa)[3][6]

Compressive Strength ASTM D695 2,470 psi (17.0 MPa)[3][4]

Izod Notched Impact ASTM D256 No Break[3][7]

Hardness, Shore D ASTM D785 D67[5]

Thermal and Electrical Properties
Tefzel® ETFE maintains its properties over a wide temperature range, from cryogenic levels up

to a continuous service temperature of 150°C (302°F).[4][8] Its electrical properties are

characterized by high dielectric strength and a low dissipation factor, making it an excellent

electrical insulator.
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Table 3: Thermal Properties of Tefzel® ETFE

Property Test Method Typical Value

Melting Temperature ASTM D3418 267 °C (512 °F)[3]

Maximum Operating

Temperature
- 155 °C (311 °F)[3][9]

Heat Deflection Temperature

@ 264 psi
ASTM D648 -

Coefficient of Linear Thermal

Expansion
ASTM D696 7.3 x 10⁻⁵ in./in./°F[3]

Thermal Conductivity C177 -

Table 4: Electrical Properties of Tefzel® ETFE

Property Test Method Typical Value

Dielectric Strength (short time,

0.01" thick)
ASTM D149 1,800 V/mil[3][7]

Dielectric Constant (at 1 MHz) ASTM D150 2.5[3][7]

Dissipation Factor (at 1 MHz) ASTM D150 0.0060[3]

Volume Resistivity ASTM D257 10¹⁷ ohm-cm[3][7]

Chemical Resistance
Tefzel® ETFE is renowned for its excellent chemical resistance to a broad spectrum of

substances, including acids, bases, and organic solvents.[8] It is generally inert to most

chemicals, with the exception of molten alkali metals, gaseous fluorine, and certain

halogenated compounds at elevated temperatures.[1] A detailed chemical compatibility chart

can be found in specialized resources; however, a general overview is provided below.

Table 5: General Chemical Resistance of Tefzel® ETFE
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Chemical Class Resistance

Strong Acids (e.g., Sulfuric, Nitric) Excellent

Strong Bases (e.g., Sodium Hydroxide) Excellent

Aliphatic Hydrocarbons Excellent

Aromatic Hydrocarbons Excellent

Alcohols Excellent

Ketones Excellent

Esters Excellent

Halogenated Solvents Good to Excellent

Experimental Protocols
The properties listed in the tables above are determined using standardized test methods,

primarily those developed by ASTM International. A brief description of some of the key

experimental protocols is provided below.
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Data Acquisition & Analysis

Injection Molding

Machining to
Specified Dimensions

Tensile Test (ASTM D638) Flexural Test (ASTM D790) Impact Test (ASTM D256)

Load Cell Extensometer

Data Acquisition System

Stress-Strain Curve

Calculate Properties

A simplified workflow for determining the mechanical properties of ETFE.

Click to download full resolution via product page

A generalized workflow for the mechanical testing of ETFE specimens.

ASTM D638 - Standard Test Method for Tensile Properties of Plastics: This test involves

preparing a "dog-bone" shaped specimen and pulling it at a constant rate of extension until it
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breaks.[2] The force required to pull the specimen and the amount it stretches are measured

to determine tensile strength, tensile modulus, and elongation.

ASTM D790 - Standard Test Methods for Flexural Properties of Unreinforced and Reinforced

Plastics and Electrical Insulating Materials: A rectangular specimen is supported at its ends

and a load is applied to its center until it fractures or bends to a specified amount. This test

measures the flexural strength and flexural modulus of the material.

ASTM D256 - Standard Test Methods for Determining the Izod Pendulum Impact Resistance

of Plastics: A notched specimen is held in a cantilevered beam position and is struck by a

swinging pendulum. The energy absorbed by the specimen in breaking is a measure of its

impact resistance.

ASTM D792 - Standard Test Methods for Density and Specific Gravity (Relative Density) of

Plastics by Displacement: The density of a solid plastic is determined by weighing a

specimen in air and then weighing it when immersed in a liquid of known density.

ASTM D570 - Standard Test Method for Water Absorption of Plastics: A pre-weighed, dried

plastic specimen is immersed in water for a specified time and temperature. The amount of

water absorbed is determined by the change in weight.

ASTM D149 - Standard Test Method for Dielectric Breakdown Voltage and Dielectric

Strength of Solid Electrical Insulating Materials at Commercial Power Frequencies: An

increasing voltage is applied across a specimen until it fails (dielectric breakdown). The

dielectric strength is the voltage at failure divided by the thickness of the specimen.

ASTM D150 - Standard Test Methods for AC Loss Characteristics and Permittivity (Dielectric

Constant) of Solid Electrical Insulation: These tests measure the dielectric constant and

dissipation factor of a material, which are important for applications where the material will

be subjected to an alternating electric field.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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